Cas no 1862491-62-0 (1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)propan-1-one)

• Product Name: 1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)propan-1-one
• CAS No: 1862491-62-0
• MF: C₉H₇BrClFO₂
• MW: 281.506084680557
• CID: 5693350
• PubChem ID: 130507230
• Update Time: 2025-07-22

1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)propan-1-one
• 1862491-62-0
• EN300-1276648

• Inchi： 1S/C9H7BrClFO2/c1-2-6(13)7-8(12)4(10)3-5(11)9(7)14/h3,14H,2H2,1H3
• InChI Key： FBCMJTVCIWBQGZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1F)C(CC)=O)O)Cl

Computed Properties

• Exact Mass: 279.93020g/mol
• Monoisotopic Mass: 279.93020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)propan-1-one

Recent Advances in the Study of 1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)propan-1-one (CAS: 1862491-62-0)

The compound 1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)propan-1-one (CAS: 1862491-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated aromatic ketone exhibits unique structural features that make it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, shedding light on its multifaceted roles in modern chemistry and medicine.

One of the key breakthroughs in the study of this compound is its efficient synthesis via multi-step halogenation and functionalization reactions. Researchers have optimized the reaction conditions to achieve high yields and purity, which is critical for its subsequent applications. The presence of multiple halogen atoms (bromine, chlorine, and fluorine) and a hydroxyl group in its structure provides a versatile platform for further chemical modifications, enabling the development of novel derivatives with enhanced properties.

In the realm of drug discovery, 1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)propan-1-one has shown potential as a scaffold for designing enzyme inhibitors. Preliminary studies indicate that its structural motifs can interact with active sites of various enzymes, particularly those involved in inflammatory and metabolic pathways. For instance, recent in vitro assays demonstrated its inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing anti-inflammatory agents.

Furthermore, the compound's unique electronic properties, attributed to its halogen-rich structure, have sparked interest in material science. Researchers are exploring its use in the development of organic semiconductors and photoactive materials. Its ability to undergo photo-induced electron transfer reactions makes it a candidate for applications in optoelectronic devices and sensors.

Despite these promising findings, challenges remain in the practical application of 1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)propan-1-one. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its potential. Ongoing research aims to overcome these hurdles through structural optimization and formulation strategies.

In conclusion, the recent advancements in the study of 1-(3-Bromo-5-chloro-2-fluoro-6-hydroxyphenyl)propan-1-one (CAS: 1862491-62-0) highlight its versatility and potential across multiple scientific disciplines. Continued research efforts are expected to uncover new applications and refine its properties, paving the way for its integration into commercial and therapeutic products.